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An in-depth analysis of the distinctive Middle Paleolithic tool-making technique, summarizing its

core attributes, experimental replication, and functional applications.

The Quina retouch method, a hallmark of the Mousterian industry, represents a significant

technological adaptation by Neanderthals during the Middle Paleolithic.[1] First described by

François Bordes, this technique is characterized by the production of thick, wide flakes with a

distinctive steep, overlapping "scalar" or "stepped" retouch, known as écailleuse scalariforme.

[1] This guide provides a comprehensive overview of the origins, development, and technical

aspects of the Quina retouch method, drawing on morphometric data, experimental protocols,

and functional analyses from key archaeological sites.

Origins and Chrono-Cultural Context
The Quina Mousterian is primarily associated with Neanderthals and is a significant variant of

the Mousterian technocomplex.[1] In Southern France, Quina assemblages are predominantly

dated to the Early Weichselian period, approximately 70,000-60,000 years before present (BP).

[1] In Belgium, these assemblages are more commonly found in the first half of the Middle

Weichselian, around 60,000-45,000 BP.[1] A notable assemblage has also been identified at

the Axlor site in the Basque Country, Spain, dated to the end of Oxygen Isotope Stage 3

(around 44,000 BP).[1]

For a long time, the Quina technology was considered a Western and Southern European

phenomenon. However, the recent discovery of a complete Quina technological system at the

Longtan site in Southwest China, dated to approximately 60,000-50,000 BP, has challenged
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this view, suggesting a much wider geographical distribution and more diverse human

dynamics in the Late Pleistocene of East Asia.[1][2] This finding indicates that either the

technology was transmitted over vast distances or that it was independently developed by

different hominin populations.[2]

The Chaîne Opératoire of Quina Tool Production
The operational sequence, or Chaîne Opératoire, of the Quina method reveals a series of

deliberate technological choices aimed at producing robust and durable tools. A defining

characteristic is the emphasis on producing thick and wide flakes, often retaining cortex.[1]

Unlike Levallois technology, the Quina method typically exhibits a low Levallois index (less than

10%).[1]

The production sequence can be summarized as follows:

Raw Material Procurement: Neanderthals selected raw materials suitable for producing

large, thick flakes. While local materials were often used, there is evidence for the transport

of specific high-quality flint over considerable distances, indicating a planned and thoughtful

approach to raw material acquisition.

Blank Production: The primary reduction strategy focused on obtaining thick, often

asymmetrical flakes. This was achieved without the elaborate core preparation characteristic

of the Levallois method.

Retouching: The defining feature of the Quina method is the application of steep, scalar

retouch to the edges of the thick flakes. This retouch is invasive and creates overlapping

scars that often end in hinge or step terminations. This process results in a very robust and

durable working edge.

Use and Resharpening: Quina scrapers were versatile tools used for a variety of tasks,

including butchery, hide scraping, and working wood and bone. The steep edge angle and

robusticity of the tools allowed for repeated resharpening, extending their use-life.

Discard: Tools were discarded after extensive use and multiple episodes of resharpening,

often resulting in significantly reduced tool sizes.

Quina Tool Production: A Simplified Chaîne Opératoire.
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Quantitative Analysis of Quina Scrapers
Morphometric studies of Quina scrapers have provided valuable insights into their design and

function. A key area of investigation has been the relationship between the distinctive Quina

retouch and the maintenance of the tool's edge angle during resharpening.

One hypothesis suggested that Quina retouch was a technique to maintain a steep, durable

edge angle through multiple resharpening episodes. However, detailed quantitative analysis of

scrapers from the Roc de Marsal site in southwest France has challenged this notion. The

study found that when the effects of reduction intensity and flake thickness are controlled for,

Quina retouch does not have a significant impact on the retouched edge angle. Instead, the

generally higher edge angles observed on Quina scrapers are a consequence of continuous

reduction and the use of thicker initial blanks.

Feature Quina Scrapers
Non-Quina
Scrapers

Source

Mean Thickness (mm) 14.10 ± 3.91 10.09 ± 4.44 Lin & Marreiros (2020)

Edge Angle Range 25° - 80° -
Gould et al. (1971),

Iovita (2014)

Mean Edge Angle 40° - 60° -
Gould et al. (1971),

Iovita (2014)

Table 1: Comparative Metrics of Quina and Non-Quina Scrapers.

Experimental Protocols
Replication of Quina Retouch
Experimental archaeology has been crucial in understanding the manufacturing process of

Quina tools. The characteristic scalar/stepped retouch is believed to have been produced using

a soft hammer, such as bone or antler.

A generalized protocol for replicating Quina retouch involves:
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Blank Selection: Choose a thick flint flake with a suitable platform for retouching. The

thickness of the blank is a critical factor in achieving the characteristic stepped morphology.

Percussor Selection: Utilize a soft hammer, such as a deer antler billet or a dense bone

fragment. The use of a soft hammer allows for better control over flake removal and is

thought to be essential for creating the invasive, scalar scars.

Retouching Technique:

Position the flake on a supportive pad (e.g., leather) to dampen vibrations and prevent

breakage.

Strike the edge of the flake with the soft hammer at a relatively steep angle. The blows

should be directed inwards, away from the edge, to create invasive flakes.

Overlap the flake removals to create the characteristic stepped or scalar pattern. The

sequence of flake removals is crucial for developing the final morphology of the retouched

edge.

The process can be conceptualized in two stages: an initial series of removals that may

create micro-denticulations, followed by a second series that regularizes the edge and

produces the flat, stepped flaking pattern.[3]

Use-Wear Analysis Methodology
Use-wear analysis of Quina scrapers aims to identify their function by examining the

microscopic traces of wear on their working edges. This involves comparing the wear patterns

on archaeological artifacts with those created on experimental tools used in controlled settings.

A typical use-wear analysis protocol includes:

Artifact Selection and Cleaning: Select well-preserved archaeological specimens. The tools

are carefully cleaned to remove any post-depositional residues. This may involve washing

with water and a neutral detergent, followed by immersion in an ultrasonic bath.

Microscopic Examination: The edges of the tools are examined under a stereomicroscope at

low magnifications (up to 50x) and a metallurgical microscope at high magnifications (100x-
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500x) to identify use-wear traces such as polish, striations, edge rounding, and micro-flaking.

Experimental Program:

Replicate Quina scrapers using authentic materials and techniques.

Use the experimental tools to perform a variety of tasks on different materials thought to

be relevant to Neanderthal subsistence activities, such as butchering animals, scraping

fresh and dry hides, and working wood and bone.

Carefully document the duration of each task, the angle of use, and the specific motions

employed (e.g., scraping, cutting).

Comparative Analysis: Compare the use-wear traces on the archaeological tools with the

reference collection of experimental tools. The location, distribution, and characteristics of

the wear patterns are used to infer the function of the archaeological specimens.

Functional and Technological Relationships
The Quina retouch method was not an isolated technological trait but was part of a broader

adaptive strategy. Its development and application were influenced by a range of factors,

including raw material availability, subsistence strategies, and mobility patterns.

The functional versatility of Quina scrapers is a key aspect of this technological system. Use-

wear analyses from sites like Qesem Cave in Israel and Longtan in China have shown that

these tools were used for a wide range of activities, including processing both hard materials

(bone, antler, wood) and soft materials (meat, hides, non-woody plants).[3][4] This suggests

that Quina scrapers were multifunctional tools, well-suited to the diverse needs of mobile

hunter-gatherer groups.

The preference for thick blanks and the ability to extensively resharpen the tools are linked to

raw material economy and mobility. By creating durable, long-lasting tools, Neanderthals could

maximize the utility of their raw materials and reduce the need to constantly procure new stone.

This would have been particularly advantageous for highly mobile groups operating in

environments where high-quality raw materials were not always readily available.
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Environmental & Subsistence Factors

Technological Response: Quina Method Tool Attributes & Function

High Mobility

High Resharpening
Potential

drives need for

Specialized Hunting
(e.g., Reindeer, Bison)

Multifunctionality
(Scraping, Cutting)

requires tools for

Variable Raw Material
Availability

Production of
Thick Blanks

necessitates

Steep, Scalar
Retouch

enables

Durable & Robust
Working Edge

creates

Extended Use-Life

leads to

allows for

contributes to

Click to download full resolution via product page

Functional and Technological Relationships of the Quina Method.

Conclusion
The Quina retouch method represents a sophisticated and adaptable technological system

developed by Neanderthals. It was not simply a stylistic variation but a deliberate and efficient

solution to the challenges of a mobile hunter-gatherer lifestyle in the variable environments of

the Middle Paleolithic. Through the production of robust, durable, and multifunctional tools, the

Quina method provided a reliable and long-lasting toolkit that maximized the utility of raw

materials and supported a range of subsistence-related activities. The ongoing discovery of

Quina assemblages in new geographical regions underscores the importance of this

technology in our understanding of Neanderthal behavior and the broader patterns of human

evolution during the Late Pleistocene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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